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Compound of Interest

Compound Name: Atractylochromene

Cat. No.: B12302996 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
5-Lipoxygenase (5-LOX) is a crucial enzyme in the arachidonic acid cascade, responsible for

the biosynthesis of leukotrienes, which are potent pro-inflammatory mediators.[1][2]

Dysregulation of the 5-LOX pathway is implicated in various inflammatory diseases, including

asthma, allergic rhinitis, and cardiovascular diseases.[1][3] Therefore, inhibitors of 5-LOX are of

significant interest for therapeutic development. Atractylochromene, a natural compound

isolated from Atractylodes lancea, has been identified as a potent inhibitor of 5-LOX.[4][5][6]

This document provides detailed protocols and data presentation for measuring the inhibitory

activity of Atractylochromene against 5-LOX.

Data Presentation
The inhibitory potency of Atractylochromene against 5-LOX and its selectivity over

cyclooxygenase-1 (COX-1) are summarized in the table below. This quantitative data is

essential for evaluating the compound's efficacy and potential therapeutic window.

Compound Target IC50 (µM) Source

Atractylochromene 5-LOX 0.6 [4][5][6][7][8]

Atractylochromene COX-1 3.3 [4][5][6][7][8]
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Caption: Inhibitory concentration (IC50) values of Atractylochromene against 5-lipoxygenase

(5-LOX) and cyclooxygenase-1 (COX-1).

Signaling Pathway
The 5-LOX pathway is a critical branch of the arachidonic acid metabolic cascade. The

following diagram illustrates the key steps in this pathway and the point of inhibition by

Atractylochromene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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